Cas no 1214388-69-8 (2-Methyl-6-(trifluoromethyl)biphenyl)

• Product Name: 2-Methyl-6-(trifluoromethyl)biphenyl
• CAS No: 1214388-69-8
• MF: C₁₄H₁₁F₃
• MW: 236.232354402542
• CID: 4997894
• Update Time: 2025-06-29

2-Methyl-6-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2-methyl-6-(trifluoromethyl)biphenyl
• 2-Methyl-6-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H11F3/c1-10-6-5-9-12(14(15,16)17)13(10)11-7-3-2-4-8-11/h2-9H,1H3
• InChI Key： UIEZHKQCXMVAGO-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C)C=1C1C=CC=CC=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 240
• XLogP3: 4.8
• Topological Polar Surface Area: 0

Additional information on 2-Methyl-6-(trifluoromethyl)biphenyl

Introduction to 2-Methyl-6-(trifluoromethyl)biphenyl (CAS No. 1214388-69-8)

2-Methyl-6-(trifluoromethyl)biphenyl (CAS No. 1214388-69-8) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique structure, which includes a biphenyl core with a methyl group and a trifluoromethyl group attached to specific positions. The combination of these functional groups imparts distinct chemical and physical properties that make it an attractive candidate for a wide range of applications.

The molecular formula of 2-Methyl-6-(trifluoromethyl)biphenyl is C₁₃H₉F₃, and its molecular weight is approximately 234.19 g/mol. The compound is known for its high thermal stability and low reactivity, which are crucial for its use in various chemical processes and formulations. These properties are primarily attributed to the presence of the trifluoromethyl group, which is known for its electron-withdrawing effect and hydrophobic nature.

In the pharmaceutical industry, 2-Methyl-6-(trifluoromethyl)biphenyl has gained attention as an intermediate in the synthesis of several drugs. The trifluoromethyl group can enhance the metabolic stability and bioavailability of drug molecules, making it a valuable component in drug design and development. Recent studies have explored the use of this compound in the synthesis of antiviral agents, anticancer drugs, and other therapeutic compounds. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the successful synthesis of a novel antiviral agent using 2-Methyl-6-(trifluoromethyl)biphenyl as a key intermediate.

Beyond pharmaceuticals, 2-Methyl-6-(trifluoromethyl)biphenyl has found applications in materials science, particularly in the development of advanced materials with unique properties. The compound's high thermal stability and low reactivity make it suitable for use in polymer synthesis and as a building block for functional materials. Research published in the Journal of Polymer Science in 2020 highlighted the use of this compound in the synthesis of high-performance polymers with enhanced thermal stability and mechanical strength.

In the field of chemical synthesis, 2-Methyl-6-(trifluoromethyl)biphenyl serves as a versatile starting material for various synthetic routes. Its reactivity can be fine-tuned by modifying reaction conditions, making it a valuable tool for synthetic chemists. A study published in Organic Letters in 2019 demonstrated the efficient synthesis of a range of substituted biphenyl derivatives using this compound as a starting material. The versatility of 2-Methyl-6-(trifluoromethyl)biphenyl in synthetic chemistry is further evidenced by its use in palladium-catalyzed cross-coupling reactions, which are widely employed in the synthesis of complex organic molecules.

The environmental impact of 2-Methyl-6-(trifluoromethyl)biphenyl has also been a subject of recent research. Studies have shown that while the compound itself is not considered hazardous, its production and disposal must be managed carefully to minimize environmental impact. Efforts are underway to develop more sustainable synthetic methods and to ensure that waste products are properly treated before disposal. A review article published in Green Chemistry in 2021 discussed various green chemistry approaches to the synthesis and use of this compound.

In conclusion, 2-Methyl-6-(trifluoromethyl)biphenyl (CAS No. 1214388-69-8) is a multifaceted compound with significant potential across multiple industries. Its unique structure and properties make it an invaluable component in pharmaceuticals, materials science, and chemical synthesis. Ongoing research continues to uncover new applications and improve our understanding of this compound's behavior and utility.